(1r,3r)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, trans
Overview
Description
(1R,3R)-3-(Bromomethyl)cyclobutan-1-amine hydrobromide, trans (also known as 1R,3R-BMCAH) is a synthetic organic compound with a wide variety of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and alcohols. 1R,3R-BMCAH is a brominated cyclobutane derivative with a molecular weight of 212.07 g/mol and a melting point of 96-98°C. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry.
Mechanism of Action
1R,3R-BMCAH acts as a Lewis acid and a nucleophile in organic synthesis. As a Lewis acid, it can promote the formation of carbon-carbon and carbon-heteroatom bonds. As a nucleophile, it can attack electrophilic centers such as carbonyl and imine groups.
Biochemical and Physiological Effects
1R,3R-BMCAH has not been tested for its biochemical and physiological effects in humans. However, it has been shown to be non-toxic in animal models. It is also known to be non-mutagenic and non-carcinogenic.
Advantages and Limitations for Lab Experiments
1R,3R-BMCAH has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to handle, and has a wide range of applications in organic synthesis. Additionally, it is non-toxic and non-mutagenic.
The main limitation of 1R,3R-BMCAH is its instability in water. It is also sensitive to light and air, so it should be stored in a cool, dark place.
Future Directions
1R,3R-BMCAH has many potential future applications in scientific research. It could be used as a ligand in the synthesis of organometallic compounds, as a catalyst in polymerization reactions, and as a reagent in organic synthesis. Additionally, it could be used to prepare heterocyclic compounds, pharmaceuticals, agrochemicals, and natural products. It could also be used in the development of new drugs and drug delivery systems. Finally, it could be used to study the biochemical and physiological effects of brominated cyclobutanes in humans.
Synthesis Methods
1R,3R-BMCAH is synthesized by reacting 1-bromo-3-methylcyclobutane (1R,3R-BMBC) with hydrobromic acid (HBr). The reaction proceeds in two steps. First, the 1R,3R-BMBC reacts with HBr in a nucleophilic substitution reaction to form 1R,3R-BMCAH and bromine. The second step is the hydrolysis of 1R,3R-BMCAH to form the hydrobromide salt.
Scientific Research Applications
1R,3R-BMCAH is used in a variety of scientific research applications. It is used as a reagent in organic synthesis for the preparation of heterocyclic compounds and as a catalyst in polymerization reactions. 1R,3R-BMCAH is also used as a ligand in coordination chemistry for the synthesis of organometallic compounds. Additionally, 1R,3R-BMCAH is used in the synthesis of pharmaceuticals, agrochemicals, and natural products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, trans involves the conversion of cyclobutanone to cyclobutanone oxime, followed by reduction to cyclobutanone oxime hydrochloride. The resulting compound is then reacted with sodium hydroxide and bromine to form (1r,3r)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, trans.", "Starting Materials": [ "Cyclobutanone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Bromine", "Hydrobromic acid" ], "Reaction": [ "Cyclobutanone is converted to cyclobutanone oxime using hydroxylamine hydrochloride and sodium acetate.", "Cyclobutanone oxime is reduced to cyclobutanone oxime hydrochloride using sodium borohydride.", "Cyclobutanone oxime hydrochloride is reacted with sodium hydroxide and bromine to form (1r,3r)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, trans.", "The resulting compound is purified by recrystallization from ethanol." ] } | |
CAS RN |
2742623-27-2 |
Molecular Formula |
C5H11Br2N |
Molecular Weight |
245 |
Purity |
95 |
Origin of Product |
United States |
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